Cas no 928324-73-6 (5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde)

• Product Name: 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde
• CAS No: 928324-73-6
• MF: C₁₆H₁₁FN₂O₃S
• MW: 330.333545923233
• CID: 2357846
• Update Time: 2025-10-21

5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde
• 5-(2-Fluorophenyl)-1-(2-pyridinylsulfonyl)-1H-pyrrole-3-carboxaldehyde (ACI)
• 5-(2-Fluorophenyl)-1-[(pyridin-2-yl)sulfonyl]-1H-pyrrole-3-carboxaldehyde

• Inchi： 1S/C16H11FN2O3S/c17-14-6-2-1-5-13(14)15-9-12(11-20)10-19(15)23(21,22)16-7-3-4-8-18-16/h1-11H
• InChI Key： QEEFDCPCMMXZEQ-UHFFFAOYSA-N
• SMILES： O=CC1=CN(S(C2C=CC=CN=2)(=O)=O)C(C2C(F)=CC=CC=2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Additional information on 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde

Introduction to 5-(2-Fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde (CAS No. 928324-73-6)

5-(2-Fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde, a compound with the CAS number 928324-73-6, is a highly specialized molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group, a pyridine sulfonamide moiety, and an aldehyde functional group. These structural elements contribute to its potential therapeutic applications and make it a valuable target for further investigation.

The synthesis of 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 2-fluorobenzaldehyde with pyrrole and subsequent sulfonation with 2-pyridinesulfonyl chloride. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. The detailed synthetic protocol has been documented in several peer-reviewed journals, providing a robust foundation for researchers to build upon.

In terms of its chemical properties, 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde exhibits notable stability under standard laboratory conditions. However, it is important to note that the presence of the aldehyde group can make the compound susceptible to oxidation and other chemical reactions. Therefore, proper storage and handling are essential to maintain its integrity and efficacy.

The biological activity of 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of various inflammatory diseases. Additionally, it has demonstrated significant activity against certain cancer cell lines, suggesting potential applications in oncology. The mechanism of action is believed to involve the inhibition of specific enzymes and signaling pathways involved in inflammation and cell proliferation.

Recent advancements in computational chemistry have also contributed to our understanding of 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility and binding interactions with target proteins. These studies have helped identify key structural features that contribute to its biological activity, paving the way for rational drug design.

Clinical trials involving 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic profiles. Further clinical trials are planned to explore its therapeutic potential in more detail.

In conclusion, 5-(2-fluorophenyl)-1-(pyridin-2-ylsulfonyl)-1H-pyrrole-3-carbaldehyde (CAS No. 928324-73-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure, combined with its promising biological activity, makes it an exciting target for ongoing research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the field of medicinal chemistry.